Cas no 2228393-56-2 (2-Oxo-3-(2,3,4,5-tetrafluorophenyl)propanoic acid)

• Product Name: 2-Oxo-3-(2,3,4,5-tetrafluorophenyl)propanoic acid
• CAS No: 2228393-56-2
• MF: C₉H₄F₄O₃
• MW: 236.119876861572
• CID: 5792686
• PubChem ID: 88711419
• Update Time: 2023-12-26

2-Oxo-3-(2,3,4,5-tetrafluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1815301
• 2228393-56-2
• 2-oxo-3-(2,3,4,5-tetrafluorophenyl)propanoic acid
• SCHEMBL11035311
• 2-Oxo-3-(2,3,4,5-tetrafluorophenyl)propanoic acid

• Inchi： 1S/C9H4F4O3/c10-4-1-3(2-5(14)9(15)16)6(11)8(13)7(4)12/h1H,2H2,(H,15,16)
• InChI Key： JCVBLTBHHWHXAQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1CC(C(=O)O)=O)F)F)F

Computed Properties

• Exact Mass: 236.00965663g/mol
• Monoisotopic Mass: 236.00965663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives